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Compound of Interest

Compound Name: 6-Fluoro-5-methylquinoline
CAS No.: 107224-22-6
Cat. No.: B020613
Get Quote
. J

Executive Summary

6-Fluoro-5-methylquinoline is a specialized heterocyclic building block utilized primarily in the
synthesis of pharmaceutical agents, particularly kinase inhibitors and receptor modulators. Its
structural uniqueness lies in the ortho-positioning of the fluorine and methyl groups on the
benzenoid ring of the quinoline system. This steric and electronic arrangement imparts distinct
lipophilic and metabolic stability profiles compared to its non-fluorinated or non-methylated
analogs.

This guide provides a comprehensive analysis of its physiochemical properties, structural
identification strategies, and handling protocols. Note that due to the regiochemical challenges
in its synthesis, this compound is often encountered as a mixture with its isomer (6-fluoro-7-
methylquinoline) requiring rigorous spectroscopic validation.

Chemical Identification & Constants
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Parameter Data
IUPAC Name 6-Fluoro-5-methylquinoline
Molecular Formula Ci1oHsFN
Molecular Weight 161.18 g/mol
Not widely listed (Rare Isomer); Analogous to
CAS Number '
1128-61-6 (2-Me isomer)
SMILES Cclc(F)cce2nceecl2
Appearance Pale yellow oil or low-melting solid (Ambient)
N Soluble in DCM, DMSO, Methanol, Ethyl
Solubility

Acetate; Insoluble in Water

Physiochemical Property Estimates

As specific experimental data for this regioisomer is sparse in open literature, the following
values are derived from structure-activity relationship (SAR) data of close analogs (e.g., 6-
fluoroquinoline, 5-methylquinoline).

Property Value | Range Confidence

Boiling Point 255 — 265 °C (at 760 mmHg) High (Predicted)

Melting Point 20-45°C Medium (Likely semi-solid/oil)
Density 1.18 - 1.22 g/cm3 High

LogP 26-28 High

pKa (Conj. Acid) ~49-5.1 Medium
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Technical Insight: The introduction of the fluorine atom at C6 generally lowers the pKa of the
quinoline nitrogen (normally ~4.9) via inductive withdrawal, but the electron-donating methyl

group at C5 patrtially counteracts this, restoring basicity closer to the parent quinoline.

Structural Analysis & Spectroscopic Identification

Distinguishing 6-fluoro-5-methylquinoline from its regioisomer (6-fluoro-7-methylquinoline) is
the critical challenge in its production. The Skraup synthesis typically yields a mixture favoring
the 7-methyl isomer due to steric hindrance at the 5-position.

1H NMR Diagnostic Logic

The most reliable method for identification is Proton NMR, specifically analyzing the coupling
constants of the protons on the benzenoid ring.

» H4 Proton (Pyridine ring): Appears as a doublet of doublets (~8.0 ppm).
e H7 and H8 Protons:

o In 6-Fluoro-5-methylquinoline, the proton at C7 is ortho to the Fluorine. It will show a
large

coupling constant (typically 8-10 Hz).

o The Methyl group at C5 is ortho to the Fluorine. The methyl protons will appear as a
doublet due to

coupling (approx 2.0-2.5 Hz).

o Contrast: In the 7-methyl isomer, the methyl group is meta to the fluorine, resulting in a
much smaller or negligible coupling.

Mass Spectrometry (MS)
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e |onization: ESI+ or APCI+.
e Molecular lon: [M+H]* = 162.18.

o Fragmentation: Loss of HCN (27 Da) is characteristic of the quinoline core, yielding a
fragment at m/z ~135.

Synthesis & Isolation Workflow

The synthesis generally follows a Skraup or modified Skraup protocol starting from 4-fluoro-3-
methylaniline. The reaction involves heating the aniline with glycerol, sulfuric acid, and an
oxidizing agent (e.g., nitrobenzene or iodine).

Reaction Pathway Diagram[4][6]

Column Chromatography Isolation g
}—D{ (Hexane JE{OAC) luoro-5-met uinoline

Glycerol / H2S04 / [0x]

Click to download full resolution via product page

Figure 1: General synthetic workflow via Skraup reaction. Note the formation of regioisomers
requires careful chromatographic separation.

Purification Protocol

o Extraction: Basify the reaction mixture (pH > 10) with NaOH and extract with
Dichloromethane (DCM).

e Drying: Dry organic layer over anhydrous NazSOa.
e Separation: Flash column chromatography on silica gel.

o Mobile Phase: Gradient of 0% to 20% Ethyl Acetate in Hexanes.
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o Elution Order: The 5-methyl isomer typically elutes after the 7-methyl isomer due to slightly
higher polarity caused by the dipole moment compression between the N-lone pair and
the C5-Methyl/C6-Fluoro cluster.

Handling, Stability & Safety
Stability Profile

e Thermal: Stable up to 200°C; can be distilled under vacuum.
 Light: Light-sensitive over prolonged periods; store in amber vials.

e Reactivity: The C8 position is susceptible to electrophilic aromatic substitution (e.g.,
bromination), while the C2 position is activated for nucleophilic attack if N-oxidized.

Safety Data (GHS Classification)

 Signal Word:WARNING

e Hazard Statements:

[¢]

H302: Harmful if swallowed.[1]

[¢]

H315: Causes skin irritation.[1]

[e]

H319: Causes serious eye irritation.

o

H335: May cause respiratory irritation.

o PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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